Cas no 495-71-6 (1,2-Dibenzoylethane)

• Product Name: 1,2-Dibenzoylethane
• CAS No: 495-71-6
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD00037818
• CID: 37773
• PubChem ID: 87558400
• Update Time: 2025-04-18

1,2-Dibenzoylethane Chemical and Physical Properties

Names and Identifiers

• 1,4-Diphenylbutane-1,4-dione
• 1,2-Dibenzoylethane,(1,4-Diphenyl-1,4-butanedione)
• 1,4-Diphenyl-1,4-butanedione
• 1,2-Dibenzoylethane
• 1,4-DIPHENYL-1,4-BUTANEDIONE ---CRYSTALLINE POWDER---
• 1,4-Butanedione, 1,4-diphenyl-
• Biphenacyl
• Diphenacyl
• 2,2''-Biacetophenone
• OSWWFLDIIGGSJV-UHFFFAOYSA-N
• NSC402168
• Ethane, 1,2-dibenzoyl-
• Succinophenone (Diphenacyl)
• Cambridge id 5102527
• Oprea1_385312
• CBDivE_002049
• 1,4-Diphenyl-1,4-butadione
• 1,4-dipheny-1,4-butanedione
• 1,4-Dioxo-1,4-diphenylbutane
• 1,4-diphenyl-butane-1,4-dione
• HMS1577I15
• SY049838
• DTXSID30197811
• D3179
• A827751
• 1,4-diphenylbutane-1,4-dione (en)
• CHEMBL4215633
• FT-0606339
• NSC 402168
• (2-Phenyloxazol-4-yl)methylamine
• 495-71-6
• CS-W012837
• 3-Benzoyl propiophenone
• Succinophenone; Diphenacyl
• AKOS004907792
• MFCD00037818
• Q63398457
• NSC-402168
• SCHEMBL719034
• AS-10094
• Succinophenone, Diphenacyl
• ALBB-026437
• STK328100
• DB-080884

• MDL： MFCD00037818
• Inchi： 1S/C16H14O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： OSWWFLDIIGGSJV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCC(C1C=CC=CC=1)=O
• BRN： 782937

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.116
• Melting Point: 145.0 to 149.0 deg-C
• Boiling Point: 260°C/15mmHg(lit.)
• Flash Point: 152.5 °C
• Refractive Index: 1.574
• Water Partition Coefficient: Soluble in acetone. Insoluble in water.
• PSA: 34.14000
• LogP: 3.53240
• Solubility: Not determined

1,2-Dibenzoylethane Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones